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Compound of Interest

Compound Name: (Cyclopropylmethyl)urea

CAS No.: 61600-98-4

Cat. No.: B1279208

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist
This guide provides a comprehensive analysis of the spectroscopic data of (Cyclopropylmethyl)urea, a

molecule of interest in medicinal chemistry and drug development. By delving into the nuances of Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, this document serves as a

practical resource for the unambiguous identification and structural elucidation of this compound. The

methodologies and interpretations presented herein are grounded in established scientific principles to

ensure technical accuracy and reliability.

Molecular Structure and Properties
(Cyclopropylmethyl)urea possesses a unique combination of a reactive urea functional group and a

strained cyclopropyl ring, which imparts distinct chemical and spectroscopic characteristics.

Property Value Source

Molecular Formula C₅H₁₀N₂O N/A

Molecular Weight 114.15 g/mol N/A

IUPAC Name (Cyclopropylmethyl)urea N/A
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digraph "Cyclopropylmethyl_urea" {

graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=1234];

node [shape=plaintext, fontname="sans-serif", fontsize=12, fontcolor="#202124"];

edge [fontname="sans-serif", fontsize=10, color="#5F6368"];

// Atom nodes

C1 [label="C", pos="0,0!"];

C2 [label="C", pos="0.866,-0.5!"];

C3 [label="C", pos="0.866,0.5!"];

C4 [label="C", pos="-1.3,0!"];

N1 [label="N", pos="-2.1,0.8!"];

C5 [label="C", pos="-3.1,0.8!"];

O1 [label="O", pos="-3.7,1.6!"];

N2 [label="N", pos="-3.1,0!"];

// Bond edges

C1 -- C2;

C2 -- C3;

C3 -- C1;

C1 -- C4;

C4 -- N1;

N1 -- C5;

C5 -- O1 [style=double];

C5 -- N2;

// Hydrogen atoms

H1[label="H", pos="-0.3,0.5!"];

H2[label="H", pos="1.166,-0.9!"];

H3[label="H", pos="1.166,0.9!"];

H4a [label="H", pos="-1.6,-0.5!"];

H4b [label="H", pos="-1.6,0.5!"];

H_N1 [label="H", pos="-1.8,1.3!"];

H_N2a [label="H", pos="-3.4,-0.5!"];

H_N2b [label="H", pos="-2.6,-0.5!"];

H_C2a [label="H", pos="1.3,-0.2!"];

H_C2b [label="H", pos="0.6,-1!"];
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H_C3a [label="H", pos="1.3,0.2!"];

H_C3b [label="H", pos="0.6,1!"];

// Edges to hydrogens

C1 -- H1;

C2 -- H2;

C3 -- H3;

C4 -- H4a;

C4 -- H4b;

N1 -- H_N1;

N2 -- H_N2a;

N2 -- H_N2b;

C2 -- H_C2a;

C2 -- H_C2b;

C3 -- H_C3a;

C3 -- H_C3b;

}

Figure 1. 2D Structure of (Cyclopropylmethyl)urea.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone technique for the structural elucidation of organic molecules. The

predicted ¹H and ¹³C NMR data for (Cyclopropylmethyl)urea in a standard deuterated solvent like CDCl₃

are presented below, based on the analysis of structurally similar compounds and established chemical shift

principles.[1][2]

¹H NMR Spectroscopy
The proton NMR spectrum of (Cyclopropylmethyl)urea is expected to exhibit distinct signals corresponding

to the protons of the cyclopropyl ring, the methylene bridge, and the urea nitrogens.
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~5.5 - 6.5 br s 1H -NH- (Urea)

~4.5 - 5.5 br s 2H -NH₂ (Urea)

~3.0 - 3.2 t 2H -CH₂-

~0.8 - 1.2 m 1H -CH- (Cyclopropyl)

~0.4 - 0.6 m 2H -CH₂- (Cyclopropyl)

~0.1 - 0.3 m 2H -CH₂- (Cyclopropyl)

Rationale for Assignments:

The protons on the urea nitrogens are expected to be broad singlets due to quadrupole broadening and

exchange with trace amounts of water. Their chemical shifts can vary depending on concentration and

solvent.

The methylene protons adjacent to the nitrogen are deshielded and appear as a triplet due to coupling

with the cyclopropyl methine proton.

The cyclopropyl protons appear in the upfield region, a characteristic feature due to the ring's magnetic

anisotropy.[2] The methine proton will be a multiplet due to coupling with the adjacent methylene

protons and the cyclopropyl methylene protons. The diastereotopic methylene protons of the

cyclopropyl ring will appear as complex multiplets.

¹³C NMR Spectroscopy
The carbon NMR spectrum provides complementary information on the carbon skeleton of the molecule.

Chemical Shift (δ, ppm) Assignment

~160 C=O (Urea)

~45 -CH₂-

~10 -CH- (Cyclopropyl)

~5 -CH₂- (Cyclopropyl)

Rationale for Assignments:
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The carbonyl carbon of the urea is significantly deshielded and appears at a characteristic downfield

shift.

The methylene carbon adjacent to the nitrogen is found in the typical range for such carbons.

The carbons of the cyclopropyl ring are highly shielded and resonate at very upfield chemical shifts.

Experimental Protocol for NMR Data Acquisition
A standardized protocol for acquiring high-quality NMR spectra is crucial for accurate structural

determination.[3][4]

Sample Preparation:

Weigh approximately 5-10 mg of (Cyclopropylmethyl)urea for ¹H NMR and 20-50 mg for ¹³C NMR.

Dissolve the sample in ~0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean,

dry NMR tube.

Ensure the sample is fully dissolved; gentle vortexing or sonication may be applied.

Instrument Setup:

Insert the NMR tube into the spinner turbine and adjust the depth using a depth gauge.

Place the sample in the NMR spectrometer.

Lock the spectrometer on the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp and symmetrical lock

signal.

Data Acquisition:

¹H NMR: Acquire the spectrum using a standard single-pulse experiment. Typical parameters include a

30-45° pulse angle, a spectral width of 12-16 ppm, and a relaxation delay of 1-2 seconds.

¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans will

be required compared to ¹H NMR. A spectral width of ~220 ppm is typically sufficient.
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Figure 2. General workflow for NMR data acquisition and processing.

Infrared (IR) Spectroscopy
IR spectroscopy provides valuable information about the functional groups present in a molecule. The IR

spectrum of (Cyclopropylmethyl)urea is expected to show characteristic absorption bands for the N-H and

C=O bonds of the urea moiety.[5][6][7]

Wavenumber (cm⁻¹) Intensity Assignment

3450 - 3300 Strong, Broad
N-H Stretching (asymmetric &

symmetric)

~3080 Medium C-H Stretching (cyclopropyl)

2950 - 2850 Medium C-H Stretching (methylene)

1680 - 1640 Strong C=O Stretching (Amide I band)

1620 - 1580 Medium N-H Bending (Amide II band)

1470 - 1450 Medium C-N Stretching

~1020 Weak Cyclopropyl Ring Breathing

Rationale for Assignments:

The broad N-H stretching absorption is a hallmark of primary and secondary amines and amides,

indicative of hydrogen bonding.[6]

The strong carbonyl (C=O) stretch is characteristic of the urea functional group.

The N-H bending and C-N stretching vibrations provide further confirmation of the urea structure.
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The C-H stretches for the cyclopropyl group typically appear at higher wavenumbers than those for

saturated alkanes.

Experimental Protocol for IR Data Acquisition
For a solid sample like (Cyclopropylmethyl)urea, several sampling techniques can be employed.[8][9][10]

KBr Pellet Method:

Grind a small amount of the sample (1-2 mg) with approximately 100-200 mg of dry potassium bromide

(KBr) using an agate mortar and pestle.

Place the mixture into a pellet press and apply pressure to form a transparent or translucent pellet.

Place the pellet in the sample holder of the IR spectrometer and acquire the spectrum.

Attenuated Total Reflectance (ATR) Method:

Place a small amount of the solid sample directly onto the ATR crystal.

Apply pressure using the anvil to ensure good contact between the sample and the crystal.

Acquire the IR spectrum. This method is often preferred for its simplicity and speed.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of a

compound, which is invaluable for confirming its identity and structure.

m/z Proposed Fragment

114 [M]⁺ (Molecular Ion)

97 [M - NH₃]⁺

71 [M - HNCO]⁺

55 [C₄H₇]⁺ (Cyclopropylmethyl cation)

44 [H₂NCO]⁺

Rationale for Fragmentation:

The molecular ion peak at m/z 114 corresponds to the molecular weight of (Cyclopropylmethyl)urea.
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A common fragmentation pathway for ureas is the loss of ammonia (NH₃), leading to a peak at m/z 97.

Cleavage of the C-N bond can result in the loss of isocyanic acid (HNCO), giving a fragment at m/z 71.

The formation of the stable cyclopropylmethyl cation at m/z 55 is a likely fragmentation pathway.[11]

The fragment at m/z 44 corresponds to the carbamoyl cation.

Experimental Protocol for Mass Spectrometry Data Acquisition
Electron Ionization (EI) is a common technique for the analysis of small, volatile molecules.[12][13]

Sample Introduction:

Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe

for solids or through a gas chromatograph (GC-MS) if the compound is sufficiently volatile and thermally

stable.

Ionization:

The sample is bombarded with a high-energy electron beam (typically 70 eV) in the ion source, causing

the molecules to ionize and fragment.[13]

Mass Analysis:

The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass

analyzer (e.g., quadrupole, time-of-flight).

Detection:

The separated ions are detected, and a mass spectrum is generated, plotting ion abundance versus

m/z.

Primary Fragments

[(Cyclopropylmethyl)urea]⁺
m/z = 114

[M - NH₃]⁺
m/z = 97

- NH₃

[M - HNCO]⁺
m/z = 71

- HNCO

[C₄H₇]⁺
m/z = 55

- H₂NCONH₂

[H₂NCO]⁺
m/z = 44

- C₄H₇
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Figure 3. Proposed major fragmentation pathways for (Cyclopropylmethyl)urea in EI-MS.

Conclusion
The combined application of NMR, IR, and Mass Spectrometry provides a robust and comprehensive

characterization of (Cyclopropylmethyl)urea. The predicted spectroscopic data and detailed experimental

protocols outlined in this guide offer a solid framework for researchers in the field. Adherence to these

methodologies will ensure the generation of high-quality, reproducible data, which is paramount for scientific

integrity and the advancement of drug discovery and development programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment?
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